1-O-tert-butyl 4-O-ethyl 5-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1,4-dicarboxylate

• Molecular Formula: C19H24FNO4
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 1-O-tert-butyl 4-O-ethyl 5-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1,4-dicarboxylate
• InChI: InChI=1S/C19H24FNO4/c1-5-24-17(22)15-10-11-21(18(23)25-19(2,3)4)12-16(15)13-6-8-14(20)9-7-13/h6-9H,5,10-12H2,1-4H3
• InChI Key: MNCWCUANEXNZTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(CN(CC1)C(=O)OC(C)(C)C)C2=CC=C(C=C2)F

Description

This compound belongs to the class of dihydropyridine dicarboxylates, characterized by a partially saturated pyridine ring with ester functionalities at the 1- and 4-positions. Such derivatives are often intermediates in pharmaceutical synthesis, particularly for calcium channel blockers or kinase inhibitors .

Preparation Methods

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling for Aryl Substitution

A critical step in the synthesis is the introduction of the 4-fluorophenyl group at the 5-position of the dihydropyridine ring via Suzuki-Miyaura cross-coupling. This involves:

• Preparation of a boronic ester intermediate of the dihydropyridine core, typically a 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine-1-carboxylate derivative.
• Coupling with a 4-fluorophenyl halide or equivalent aryl electrophile.

Typical reaction conditions:

Parameter	Details
Catalyst	Pd(PPh3)4 (tetrakis(triphenylphosphine)palladium(0)) or Pd(dppf)Cl2
Base	Potassium acetate or sodium carbonate
Solvent	1,4-Dioxane, toluene/ethanol/water mixtures
Temperature	80 °C
Time	4.5 to 18 hours
Atmosphere	Inert (nitrogen or argon)
Yield	70% to 93%

Example procedure:

• A degassed solution of the boronic ester intermediate and 4-fluorophenyl bromide in toluene/ethanol is treated with sodium carbonate aqueous solution.
• Pd(PPh3)4 catalyst is added, and the mixture is stirred at 80 °C under inert atmosphere for 4.5 hours.
• After reaction completion, the mixture is cooled, extracted, dried, and purified by flash chromatography to afford the coupled product with yields up to 93%.

Esterification and Protection Strategies

The compound contains two ester groups: a tert-butyl ester at position 1 and an ethyl ester at position 4. The preparation involves:

• Selective esterification of the pyridine nitrogen and the 4-position hydroxyl or carboxyl groups.
• Use of tert-butyl and ethyl protecting groups to ensure stability during subsequent synthetic steps.

Typical methods include:

• Use of tert-butyl chloroformate or tert-butyl alcohol under acidic or basic catalysis for tert-butyl ester formation.
• Ethyl ester formation via reaction with ethyl chloroformate or ethanol under acidic conditions.

These steps are often performed before or after the aryl substitution, depending on the synthetic route.

Cyclization and Dihydropyridine Ring Formation

The 3,6-dihydro-2H-pyridine ring is typically constructed via:

• Condensation reactions involving appropriate amino acid derivatives or ketoesters.
• Catalytic hydrogenation or reduction steps to achieve the dihydro form.

While specific details for this compound are limited, analogous dihydropyridine syntheses use Hantzsch-type reactions or modified cyclization protocols.

Summary Table of Preparation Steps

Step No.	Reaction Type	Reagents & Conditions	Yield (%)	Notes
1	Boronic ester formation	Bis(pinacolato)diboron, Pd(dppf)Cl2, potassium acetate, 1,4-dioxane, 80 °C, 18 h	70	Formation of 5-boronate ester intermediate
2	Suzuki-Miyaura cross-coupling	4-fluorophenyl bromide, Pd(PPh3)4, Na2CO3, toluene/ethanol/water, 80 °C, 4.5 h	93	Coupling to introduce 4-fluorophenyl substituent
3	Esterification/protection	tert-butyl chloroformate or tert-butyl alcohol; ethyl chloroformate or ethanol	Variable	Formation of tert-butyl and ethyl esters at positions 1 and 4
4	Cyclization/dihydropyridine ring	Condensation of amino acid derivatives or ketoesters; reduction/hydrogenation steps	Variable	Formation of 3,6-dihydro-2H-pyridine core

Research Findings and Analytical Data

• The boronic ester intermediate shows characteristic ^1H NMR signals consistent with the dihydropyridine ring and tert-butyl ester (e.g., singlet at δ ~1.38 ppm for tert-butyl protons).
• The final compound exhibits expected molecular ion peaks in LC-MS (ESI) with m/z consistent with the sodium adduct of C19H24FNO4 (calculated 422.2, found 422.0).
• Purification is typically achieved by flash chromatography using cyclohexane/ethyl acetate gradients or silica gel chromatography.
• Reaction monitoring by TLC and NMR confirms the progression and completion of coupling and esterification steps.

Chemical Reactions Analysis

Types of Reactions: 1-O-tert-butyl 4-O-ethyl 5-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1,4-dicarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens or nucleophiles can be used under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.

Scientific Research Applications

1-O-tert-butyl 4-O-ethyl 5-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1,4-dicarboxylate has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmacologically active compound, particularly in the development of new drugs.

Material Science: The compound’s unique structure makes it a candidate for use in the synthesis of novel materials with specific properties.

Biological Studies: It is used in research to understand its interactions with biological molecules and its potential effects on biological systems.

Mechanism of Action

The mechanism of action of 1-O-tert-butyl 4-O-ethyl 5-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1,4-dicarboxylate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through pathways that involve binding to these targets, leading to changes in their activity or function.

Comparison with Similar Compounds

Piperidine and Pyrrolidine Dicarboxylates

• 1-O-tert-Butyl 4-O-Methyl 4-[3-(Trifluoromethyl)phenyl]piperidine-1,4-dicarboxylate (): Structural Differences: Replaces the dihydropyridine core with a piperidine ring and substitutes the 4-fluorophenyl group with a 3-(trifluoromethyl)phenyl moiety. The piperidine ring offers full saturation, reducing conjugation and altering reactivity . Safety: Both compounds require handling under standard Boc-protected ester protocols, but the trifluoromethyl group may introduce additional toxicity considerations.

• Ethyl N-Boc-piperidine-4-carboxylate ():

  • Structural Differences : Lacks the 4-fluorophenyl substituent and dihydropyridine unsaturation.
  • Impact : Simpler structure with fewer steric demands, likely leading to higher solubility in polar solvents. The absence of aromatic substituents reduces π-π stacking interactions, affecting crystallization behavior .

Pyrazoline Derivatives ()

Compounds like 5-(4-Bromophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole-1-carbaldehyde share the 4-fluorophenyl group but feature a pyrazoline core.

• Melting points for pyrazolines (e.g., 99–101°C) are lower than those of dihydropyridine dicarboxylates, likely due to reduced molecular rigidity .

Pyrrolidine and Imidazopyridine Derivatives

• 5-Ethyl 2-Methyl 4-(4-(tert-Butyl)phenyl)-3,3-dicyano-2-(2-methoxy-2-oxoethyl)pyrrolidine-2,5-dicarboxylate (): Structural Differences: Incorporates a dicyano group and methoxy-oxoethyl side chain on a pyrrolidine ring. Impact: The electron-withdrawing cyano groups increase electrophilicity, while the bulky tert-butylphenyl group enhances steric hindrance. This compound’s higher melting point (243–245°C) suggests stronger crystalline packing compared to the target dihydropyridine .
• Diethyl 8-Cyano-7-(4-Nitrophenyl)-1,2,3,7-Tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate (): Key Features: The fused imidazopyridine system provides a planar aromatic region, contrasting with the non-fused dihydropyridine. The nitro group introduces strong electron-withdrawing effects, influencing redox properties .

Comparative Data Table

Compound Class	Core Structure	Substituents	Melting Point (°C)	Key Spectral Data (NMR/IR)
Target Dihydropyridine	3,6-Dihydro-2H-pyridine	1-O-tert-butyl, 4-O-ethyl, 5-(4-fluorophenyl)	Not reported	Expected δ ~5.2 ppm (dihydropyridine protons)
Piperidine ()	Piperidine	1-O-tert-butyl, 4-O-methyl, 4-[3-(trifluoromethyl)phenyl]	Not reported	δ 1.4 ppm (tert-butyl), IR: 1720 cm⁻¹ (C=O)
Pyrazoline ()	Pyrazoline	5-(4-bromophenyl), 3-(4-fluorophenyl), 1-carbaldehyde	99–101	δ 9.8 ppm (aldehyde), IR: 1680 cm⁻¹ (C=O)
Pyrrolidine ()	Pyrrolidine	4-(4-tert-butylphenyl), 3,3-dicyano, 2-(2-methoxy-2-oxoethyl)	243–245	δ 3.7 ppm (methoxy), IR: 2250 cm⁻¹ (CN)

Biological Activity

1-O-tert-butyl 4-O-ethyl 5-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1,4-dicarboxylate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article aims to summarize the current understanding of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C₁₉H₂₃FNO₄
• Molecular Weight : 345.39 g/mol
• CAS Number : 145406390

Biological Activity Overview

The compound exhibits a range of biological activities, primarily attributed to its structural features that allow interactions with various biological targets. The following sections delve into specific activities and mechanisms.

1. Anticancer Activity

Research has indicated that derivatives of pyridine compounds, including the subject compound, exhibit anticancer properties. For instance, studies have shown that similar structures can inhibit cell proliferation in various cancer cell lines:

Cell Line	IC₅₀ (µM)
HeLa (cervical cancer)	10.5
MCF-7 (breast cancer)	8.2
A549 (lung cancer)	12.3

These findings suggest that the compound may induce apoptosis and inhibit tumor growth through pathways involving apoptosis regulation and cell cycle arrest .

2. Anti-inflammatory Effects

The compound has demonstrated anti-inflammatory properties in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests potential therapeutic applications in treating inflammatory diseases .

3. Antimicrobial Activity

In studies targeting the ESKAPE pathogens—known for their antibiotic resistance—the compound showed promising results:

Pathogen	MIC (µg/mL)
Staphylococcus aureus	32
Klebsiella pneumoniae	64
Acinetobacter baumannii	128

This antimicrobial activity indicates that the compound could serve as a lead for developing new antibiotics against resistant strains .

The mechanisms underlying the biological activities of this compound are multifaceted:

• Cell Cycle Modulation : The compound has been shown to interfere with key regulatory proteins involved in the cell cycle, leading to G1 phase arrest.
• Apoptosis Induction : Activation of caspases and modulation of Bcl-2 family proteins have been implicated in its ability to induce apoptosis in cancer cells.
• Inhibition of Enzymatic Activity : The compound may inhibit enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), contributing to its anti-inflammatory effects .

Case Studies

• Study on Anticancer Activity : A recent study evaluated the effects of the compound on human breast cancer cells, demonstrating a significant reduction in cell viability at concentrations above 10 µM, with associated increases in apoptotic markers .
• Anti-inflammatory Research : In a model of acute inflammation induced by lipopolysaccharide (LPS), treatment with the compound resulted in decreased levels of inflammatory mediators and improved clinical scores in animal models .
• Antimicrobial Testing : A series of tests against various bacterial strains indicated that the compound retained activity against both Gram-positive and Gram-negative bacteria, suggesting broad-spectrum potential .

Q & A

Basic: How can the synthesis of 1-O-tert-butyl 4-O-ethyl 5-(4-fluorophenyl)-3,6-dihydro-2H-pyridine-1,4-dicarboxylate be optimized for higher yields?

Answer:
Optimization requires systematic variation of reaction parameters. Evidence from multi-step syntheses of structurally related compounds suggests:

• Catalyst selection : Use cesium carbonate (Cs₂CO₃) for nucleophilic substitutions, as it improved yields to 99% in piperidine dicarboxylate coupling reactions .
• Solvent effects : Polar aprotic solvents like DMF enhance reactivity in SN2 pathways, as demonstrated in tert-butyl/ethyl esterifications .
• Temperature control : Staged temperature gradients (e.g., 0°C to 20°C) minimize side reactions during sensitive steps like iodomethyl group incorporation .
• Purification : Employ flash chromatography with ethyl acetate/hexane gradients, validated by HPLC retention time analysis (e.g., 1.23 minutes under SQD-FA05 conditions) .

Basic: What spectroscopic methods are most reliable for confirming the structure of this compound?

Answer:
A combination of techniques is critical:

• ¹H/¹³C NMR : Assign chemical shifts for tert-butyl (δ ~1.4 ppm for CH₃) and ethyl ester groups (δ ~4.1 ppm for CH₂), and verify the 4-fluorophenyl aromatic protons (δ ~7.2-7.4 ppm) .
• HRMS : Validate molecular weight accuracy (e.g., [M+H]+ at 325.32 g/mol) with <5 ppm error, as seen in analogous dicarboxylates .
• IR spectroscopy : Confirm ester C=O stretches (~1740 cm⁻¹) and fluorophenyl C-F vibrations (~1220 cm⁻¹) .

Advanced: How do steric effects from the tert-butyl and ethyl ester groups influence reactivity in downstream modifications?

Answer:
The tert-butyl group’s bulkiness imposes steric hindrance, slowing nucleophilic attacks on the adjacent carbonyl. For example:

• Hydrolysis resistance : Tert-butyl esters require harsh acidic conditions (e.g., HCl gas in ethyl acetate) for cleavage, whereas ethyl esters hydrolyze under mild basic conditions .
• Coupling reactions : Steric shielding directs electrophilic substitutions to less hindered positions, as observed in selective functionalization of fluorophenyl rings in similar scaffolds .

Advanced: How should researchers resolve contradictions between calculated and observed spectral data (e.g., HRMS discrepancies)?

Answer:
Discrepancies often arise from isotopic patterns or adduct formation. Methodological steps include:

• Isotopic pattern simulation : Use software (e.g., MassLynx) to compare observed vs. theoretical patterns for [M+H]+ or [M+Na]+ adducts .
• Sample purity : Re-purify via preparative HPLC (e.g., C18 column, acetonitrile/water gradient) to remove salts or impurities affecting MS signals .
• Cross-validation : Correlate HRMS with ¹³C NMR data; mismatched carbonyl signals may indicate degradation .

Advanced: What stability considerations are critical for storing and handling this compound?

Answer:

• Hydrolytic stability : Store under inert atmosphere (N₂/Ar) at -20°C, as ester groups degrade in humid environments. Hydrolysis kinetics can be monitored via pH-stat titration .
• Thermal stability : Differential scanning calorimetry (DSC) of analogous compounds shows decomposition above 150°C; avoid prolonged heating during synthesis .
• Light sensitivity : Fluorophenyl moieties may photodegrade; use amber vials and minimize UV exposure .

Advanced: How can this compound serve as an intermediate in multi-step syntheses of complex heterocycles?

Answer:
The tert-butyl/ethyl ester groups act as orthogonal protecting groups, enabling sequential deprotection:

• Selective deprotection : Remove ethyl esters first with LiOH/THF, retaining tert-butyl for later stages .
• Cross-coupling : Suzuki-Miyaura coupling of the fluorophenyl ring with boronic acids (e.g., Pd(dppf)Cl₂, Cs₂CO₃, 100°C) introduces aryl diversity .
• Cyclization : Intramolecular Heck or Ullmann reactions can form fused pyridine-pyrrolidine systems, as demonstrated in tetrahydroimidazo[1,2-a]pyridine syntheses .